4-Amino-3-iodobenzonitrile

• IUPAC Name: 4-amino-3-iodobenzonitrile
• InChI: InChI=1S/C7H5IN2/c8-6-3-5(4-9)1-2-7(6)10/h1-3H,10H2
• InChI Key: UOWVTQFTEAYDLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)I)N
• Molecular Formula: C7H5IN2
• DSSTOX Substance ID: DTXSID90403041
• Molecular Weight: 244.03 g/mol
• CAS No.: 33348-34-4

Description

It is a derivative of benzonitrile, where the benzene ring is substituted with an amino group at the fourth position and an iodine atom at the third position

Scientific Research Applications

4-Amino-3-iodobenzonitrile has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of heterocyclic compounds and pharmaceuticals.

Biology: It can be used in the development of bioactive molecules and as a precursor for radiolabeled compounds in imaging studies.

Medicine: Its derivatives may have potential therapeutic applications, including anticancer and antimicrobial activities.

Industry: It is used in the production of dyes, pigments, and advanced materials.

Mechanism of Action

Target of Action

It is known to be a reactant involved in various chemical reactions .

Mode of Action

4-Amino-3-iodobenzonitrile is involved in several chemical reactions, including hydroamination-double hydroarylation for the synthesis of fused carbazoles, cycloisomerizations of aromatic homo- and bis-homopropargylic amine/amide intermediates, asymmetric organocatalytic condensation and cycloaddition, and regioselective aryl C-H bond functionalization . It also participates in the synthesis of [(triisopropylsilyl)ethynyl]indole derivatives and domino condensation/S-arylation/heterocyclization reactions .

Pharmacokinetics

It is known to have high gastrointestinal absorption and is considered to be blood-brain barrier permeant .

Action Environment

It is known that it should be stored in a well-ventilated place and its container should be kept tightly closed .

Biochemical Analysis

Biochemical Properties

4-Amino-3-iodobenzonitrile plays a significant role in biochemical reactions, particularly in the synthesis of fused carbazoles, cycloisomerizations of aromatic homo- and bis-homopropargylic amine/amides, and asymmetric organocatalytic condensation and cycloaddition . It interacts with various enzymes and proteins, including those involved in hydroamination-double hydroarylation and regioselective aryl C-H bond functionalization . These interactions are crucial for the compound’s reactivity and its ability to facilitate complex biochemical transformations.

Cellular Effects

This compound has been observed to influence various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. The compound’s impact on cell function includes modulation of enzyme activities and alteration of metabolic pathways

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound’s ability to participate in palladium-catalyzed carbonylation reactions highlights its role in enzyme-mediated transformations

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that the compound remains stable under specific conditions, but its activity may decrease over extended periods . Understanding these temporal effects is essential for optimizing experimental protocols and ensuring reliable results.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses could lead to toxic or adverse effects . Threshold effects have been observed, indicating that the compound’s impact on biological systems is dose-dependent . These findings are crucial for determining safe and effective dosage levels for potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biochemical transformations . The compound’s role in hydroamination-double hydroarylation and regioselective aryl C-H bond functionalization underscores its importance in metabolic processes . These interactions can affect metabolic flux and metabolite levels, providing insights into the compound’s metabolic activity.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins . The compound’s localization and accumulation are critical factors that determine its biological activity and potential therapeutic applications . Understanding these transport mechanisms is essential for optimizing the compound’s delivery and efficacy.

Subcellular Localization

This compound’s subcellular localization is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles . These localization patterns can influence the compound’s activity and function within cells

Preparation Methods

Synthetic Routes and Reaction Conditions

4-Amino-3-iodobenzonitrile can be synthesized through several methods. One common approach involves the iodination of 4-aminobenzonitrile. This reaction typically uses iodine and a suitable oxidizing agent under controlled conditions to introduce the iodine atom at the desired position on the benzene ring .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale iodination processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-Amino-3-iodobenzonitrile undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Coupling Reactions: It can participate in palladium-catalyzed coupling reactions, such as Suzuki and Sonogashira couplings, to form carbon-carbon bonds.

Cyclization Reactions: It can undergo cyclization reactions to form fused carbazole derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium cyanide can be used under appropriate conditions.

Palladium-Catalyzed Coupling: Palladium catalysts, along with bases like triethylamine, are commonly used in these reactions.

Major Products

Substitution Products: Depending on the nucleophile, various substituted benzonitriles can be formed.

Coupling Products: Complex organic molecules with extended conjugation or fused ring systems can be synthesized.

Comparison with Similar Compounds

Similar Compounds

4-Aminobenzonitrile: Lacks the iodine substituent, making it less reactive in certain coupling reactions.

2-Iodoaniline: Has the iodine atom at a different position, leading to different reactivity and applications.

4-Bromo-2-iodoaniline: Contains both bromine and iodine substituents, offering unique reactivity patterns.

Uniqueness

4-Amino-3-iodobenzonitrile is unique due to the presence of both an amino group and an iodine atom on the benzene ring. This combination allows for versatile reactivity in various chemical transformations and makes it a valuable intermediate in organic synthesis .

Synthesis routes and methods

Procedure details

Iodine (0.645 g; 2.54 mmol) was added to a stirred mixture of silver sulphate (0.791 g; 2.54 mmol) and 4-aminobenzonitrile (0.300 g; 2.54 mmol) in ethanol (10 mL). The reaction mixture was stirred at room temperature for 18 hours and filtered over celite. The volatiles were removed under reduced pressure and the residue was partitioned between ethyl acetate and a saturated aqueous solution of sodium thiosulphate. The organic layer was washed with brine, dried and concentrated under reduced pressure. The crude residue was purified by flash chromatography on silica gel (eluent 2 to 40% ethyl acetate in heptane) to afford 0.222 g (36%) of the title compound as a white solid.